Cas no 13028-70-1 (1-Pentanaminium, N,N,N-triethyl-, bromide)
13028-70-1 structure
Product Name:1-Pentanaminium, N,N,N-triethyl-, bromide
CAS No:13028-70-1
MF:C11H26BrN
MW:252.234842777252
CID:1225530
PubChem ID:15919122
Update Time:2025-04-20
1-Pentanaminium, N,N,N-triethyl-, bromide Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanaminium, N,N,N-triethyl-, bromide
- triethyl(pentyl)azanium,bromide
- N,N,N-Triethylpentan-1-aminium bromide
- triethylpentyl ammonium bromide
- DTXSID30579577
- 13028-70-1
- SCHEMBL5092670
- DQAJUJUUKXGRBU-UHFFFAOYSA-M
-
- Inchi: 1S/C11H26N.BrH/c1-5-9-10-11-12(6-2,7-3)8-4;/h5-11H2,1-4H3;1H/q+1;/p-1
- InChI Key: DQAJUJUUKXGRBU-UHFFFAOYSA-M
- SMILES: [Br-].[N+](CC)(CC)(CC)CCCCC
Computed Properties
- Exact Mass: 224.9214
- Monoisotopic Mass: 251.12486g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 86.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-Pentanaminium, N,N,N-triethyl-, bromide Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
13028-70-1 (1-Pentanaminium, N,N,N-triethyl-, bromide) Related Products
- 1116-76-3(Trioctylamine)
- 4088-22-6(N-Methyldioctadecylamine)
- 93164-85-3(Amines, C20-22-alkyldimethyl)
- 7396-58-9(N-Methyldidecylamine)
- 22020-14-0(N-methyl-N-octyldecylamine)
- 102-87-4(Tridodecylamine)
- 4455-26-9(Methyldioctylamine)
- 102-86-3(Trihexylamine)
- 621-77-2(Triamylamine(mixture of branched chain isomers))
- 2915-90-4(Didodecylmethylamine)
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